1-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one

• IUPAC Name: 1-[3-(3-bromopyridin-4-yl)oxypyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one
• InChI: InChI=1S/C18H18BrFN2O2/c19-15-11-21-9-7-17(15)24-14-8-10-22(12-14)18(23)6-5-13-3-1-2-4-16(13)20/h1-4,7,9,11,14H,5-6,8,10,12H2
• InChI Key: SQKSBCIIHJWGQF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=C(C=NC=C2)Br)C(=O)CCC3=CC=CC=C3F
• Molecular Formula: C18H18BrFN2O2
• Molecular Weight: 393.2 g/mol

Description

The compound “1-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also contains a bromopyridinyl group and a fluorophenyl group.

Molecular Structure Analysis

The structure of this compound would likely be determined by techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and high-resolution mass spectrometry (HRMS).

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromopyridinyl and fluorophenyl groups, as well as the pyrrolidine ring. These groups could potentially undergo various chemical reactions, including substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its molecular structure. Factors such as polarity, solubility, and stability could be determined by the presence of the bromopyridinyl, fluorophenyl, and pyrrolidine groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Pyrrolidine derivatives are often used in medicinal chemistry due to their wide range of biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Proper handling and disposal procedures should be followed to minimize potential risks.

Future Directions

Future research on this compound could involve further exploration of its potential uses, particularly in the field of medicinal chemistry. Studies could also be conducted to better understand its physical and chemical properties, as well as its safety and environmental impact.